![molecular formula C14H18N4O B7569407 3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one](/img/structure/B7569407.png)
3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one, also known as APEP, is a chemical compound that has garnered interest in the scientific community due to its potential applications in research. APEP is a pyrazinone derivative that possesses unique properties that make it a promising candidate for use in various fields of study.
Mechanism of Action
The mechanism of action of 3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one is not yet fully understood, but it is believed to involve the inhibition of certain enzymes, as well as the modulation of neurotransmitter activity in the brain. This compound has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. It has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective properties.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs and therapies. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are many potential future directions for research involving 3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease. Another area of interest is its potential as an antioxidant and anti-inflammatory agent, which could have applications in a variety of fields. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one can be synthesized using a variety of methods, including the reaction of 2-aminophenylethylamine with ethyl acetoacetate, followed by reaction with hydrazine hydrate and acetic anhydride. The resulting product is then purified using recrystallization techniques.
Scientific Research Applications
3-[(2-Amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one has been shown to have potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. It has been found to exhibit inhibitory effects on certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This makes this compound a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.
Properties
IUPAC Name |
3-[(2-amino-2-phenylethyl)amino]-1-ethylpyrazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O/c1-2-18-9-8-16-13(14(18)19)17-10-12(15)11-6-4-3-5-7-11/h3-9,12H,2,10,15H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSOZUGDHVYJBBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C(C1=O)NCC(C2=CC=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.